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Compound of Interest

Compound Name: 3-Fluoro-2-nitrobenzoyl chloride
CAS No.: 1214343-72-2
Cat. No.: B1394087
Get Quote
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Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Scientists,
and Drug Discovery Researchers

Executive Summary

3-Fluoro-2-nitrobenzoyl chloride (CAS: 1214343-72-2) is a specialized electrophilic building
block used primarily in the synthesis of polycyclic heterocycles, particularly 8-fluoroquinazolin-
4(3H)-ones. Its structural uniqueness lies in the contiguous substitution pattern (1-carbonyl, 2-
nitro, 3-fluoro), which creates a "reactivity triad.” The nitro group at the 2-position serves a dual
purpose: it activates the adjacent fluorine towards Nucleophilic Aromatic Substitution (SNAr)
and acts as a latent nitrogen source for heterocyclization.

This guide details the physicochemical profile, chemoselective reactivity landscapes, and
validated protocols for handling this corrosive intermediate in high-value drug discovery
campaigns.

Physicochemical Profile
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The physical properties of 3-fluoro-2-nitrobenzoyl chloride are dictated by the electron-
withdrawing nature of the nitro and acyl chloride groups, rendering the molecule highly
electrophilic and moisture-sensitive.

Property Value | Description Note

Specific to the 3-F, 2-NO2

CAS Number 1214343-72-2 _
isomer.

Molecular Formula C7HsCIFNOs

Molecular Weight 203.55 g/mol

**Physical
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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